![molecular formula C20H26N2O2 B6063503 2-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol](/img/structure/B6063503.png)
2-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as benzylpiperazine phenol (BPP) and has been studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of BPP is not fully understood, but it is believed to involve the modulation of various signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. BPP has been shown to inhibit the activation of NF-κB and MAPKs, which are involved in the production of pro-inflammatory cytokines and oxidative stress.
Biochemical and Physiological Effects:
BPP has been shown to have various biochemical and physiological effects such as reducing inflammation, protecting against oxidative stress-induced cell damage, and inducing apoptosis in cancer cells. BPP has also been shown to have a neuroprotective effect against glutamate-induced excitotoxicity in vitro.
Advantages and Limitations for Lab Experiments
BPP has several advantages for lab experiments such as its stability, solubility in water and organic solvents, and low toxicity. However, its limited availability and high cost may be a limitation for some researchers.
Future Directions
Further research is needed to fully understand the mechanism of action of BPP and its potential therapeutic applications. Future studies could focus on the development of BPP derivatives with improved pharmacological properties and the evaluation of their efficacy in animal models of inflammation and cancer. In addition, the neuroprotective effects of BPP could be further investigated in vivo.
Synthesis Methods
The synthesis of BPP involves the reaction of 4-benzyl-1-piperazinecarboxylic acid with 2-(hydroxyethyl)phenol in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is then purified by column chromatography or recrystallization.
Scientific Research Applications
BPP has been studied for its potential therapeutic applications such as anti-inflammatory, antioxidant, and anticancer properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. BPP has also been shown to scavenge free radicals and protect against oxidative stress-induced cell damage. In addition, BPP has been studied for its potential anticancer activity against various cancer cell lines.
properties
IUPAC Name |
2-[[4-benzyl-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c23-13-10-19-16-21(15-18-8-4-5-9-20(18)24)11-12-22(19)14-17-6-2-1-3-7-17/h1-9,19,23-24H,10-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBIKEANVAXQMQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1CC2=CC=CC=C2O)CCO)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-Benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.